![molecular formula C13H9ClN2O4S3 B2883425 (Z)-5-chloro-N-(7-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)thiophene-2-sulfonamide CAS No. 955769-82-1](/img/structure/B2883425.png)
(Z)-5-chloro-N-(7-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives, such as the compound , have been extensively studied for their anti-tubercular properties. Recent synthetic developments have shown that these compounds exhibit significant in vitro and in vivo activity against Mycobacterium tuberculosis . The inhibitory concentrations of these molecules have been found to be comparable or even superior to standard reference drugs .
Antitumor Properties
The structural motif of benzothiazole is also present in compounds that have been evaluated for their antitumor activities. Specifically, derivatives have been tested against various cancer cell lines, including HeLa , A549 , and MCF-7 , showing potent growth inhibition properties .
Synthetic Methodologies
The synthesis of benzothiazole derivatives involves various synthetic pathways, including diazocoupling , Knoevenagel condensation , Biginelli reaction , molecular hybridization techniques , microwave irradiation , and one-pot multicomponent reactions . These methodologies are crucial for the development of new compounds with potential pharmacological applications .
Mechanism of Drug Resistance
Understanding the mechanism of resistance of anti-tubercular drugs is vital for the development of new therapeutic agents. The compound’s framework can be used to study the resistance mechanisms and help in designing molecules that can overcome drug resistance .
Structure-Activity Relationships (SAR)
The SAR of benzothiazole derivatives is an important area of research. It involves analyzing the relationship between the chemical structure of a compound and its biological activity. This analysis is essential for optimizing the efficacy and safety of new drugs .
Molecular Docking Studies
Molecular docking studies are performed to predict the interaction between a drug and its target protein. For benzothiazole derivatives, docking studies against the target DprE1 enzyme have been conducted to search for potent inhibitors with enhanced anti-tubercular activity .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(NZ)-5-chloro-N-(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN2O4S3/c1-16-7-4-8-9(20-6-19-8)5-10(7)21-13(16)15-23(17,18)12-3-2-11(14)22-12/h2-5H,6H2,1H3/b15-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PINXGNNSPZVUED-SQFISAMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC3=C(C=C2SC1=NS(=O)(=O)C4=CC=C(S4)Cl)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN\1C2=CC3=C(C=C2S/C1=N\S(=O)(=O)C4=CC=C(S4)Cl)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-5-chloro-N-(7-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)thiophene-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.